Cas no 67048-98-0 (4-Isothiazolecarboxylic acid, 3-(4-cyanophenyl)-, ethyl ester)

• Product Name: 4-Isothiazolecarboxylic acid, 3-(4-cyanophenyl)-, ethyl ester
• CAS No: 67048-98-0
• MF: C₁₃H₁₀N₂O₂S
• MW: 258.295701503754
• CID: 1714746
• Update Time: 2024-11-27

4-Isothiazolecarboxylic acid, 3-(4-cyanophenyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 4-Isothiazolecarboxylic acid, 3-(4-cyanophenyl)-, ethyl ester

• Inchi： 1S/C13H10N2O2S/c1-2-17-13(16)11-8-18-15-12(11)10-5-3-9(7-14)4-6-10/h3-6,8H,2H2,1H3
• InChI Key： KYPVTLFJXQVVPS-UHFFFAOYSA-N
• SMILES： S1C=C(C(OCC)=O)C(C2=CC=C(C#N)C=C2)=N1

Computed Properties

• Exact Mass: 258.0464

Experimental Properties

• Density: 1.32±0.1 g/cm3(Predicted)
• Melting Point: 109-110 °C(Solv: heptane (142-82-5))
• Boiling Point: 385.7±42.0 °C(Predicted)
• PSA: 62.98
• pka: 0.52±0.27(Predicted)